Cas no 2229345-13-3 (4,4,5,5,5-pentafluoropent-1-yne)

• Product Name: 4,4,5,5,5-pentafluoropent-1-yne
• CAS No: 2229345-13-3
• MF: C₅H₃F₅
• MW: 158.069339036942
• CID: 6612253
• PubChem ID: 87948741
• Update Time: 2025-11-06

4,4,5,5,5-pentafluoropent-1-yne Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-pentafluoropent-1-yne
• EN300-1951507
• SCHEMBL6141065
• MMHSOOGZXSEQFC-UHFFFAOYSA-N
• 2229345-13-3

• Inchi： 1S/C5H3F5/c1-2-3-4(6,7)5(8,9)10/h1H,3H2
• InChI Key： MMHSOOGZXSEQFC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC#C)F

Computed Properties

• Exact Mass: 158.01549091g/mol
• Monoisotopic Mass: 158.01549091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4,4,5,5,5-pentafluoropent-1-yne

Introduction to 4,4,5,5,5-Pentafluoropent-1-yne (CAS No. 2229345-13-3)

4,4,5,5,5-Pentafluoropent-1-yne (CAS No. 2229345-13-3) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its distinctive structure, which includes a terminal alkyne group and multiple fluorine atoms. The combination of these functional groups imparts unique chemical and physical properties that make it an attractive candidate for a wide range of applications.

The fluorination of organic molecules has been a focal point of research in the chemical and pharmaceutical industries due to the significant impact it can have on the properties of these molecules. Fluorine atoms are known for their high electronegativity and small size, which can alter the electronic structure and reactivity of organic compounds. In the case of 4,4,5,5,5-Pentafluoropent-1-yne, the presence of five fluorine atoms on the pentane backbone provides enhanced stability and reactivity compared to non-fluorinated analogs.

One of the key applications of 4,4,5,5,5-Pentafluoropent-1-yne is in the synthesis of advanced materials. The terminal alkyne group can undergo a variety of reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry. This makes it an excellent building block for the creation of functionalized polymers and other materials with tailored properties. Recent studies have shown that 4,4,5,5,5-Pentafluoropent-1-yne can be used to synthesize polymers with improved thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

In the pharmaceutical industry, 4,4,5,5,5-Pentafluoropent-1-yne has shown promise as a precursor for the synthesis of novel drugs. The fluorine atoms can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design. Additionally, the alkyne group can be used to introduce functional groups that improve the pharmacokinetic properties of the final drug product. Recent research has focused on using 4,4,5,5,5-Pentafluoropent-1-yne to develop drugs with improved bioavailability and reduced side effects.

The chemical synthesis of 4,4,5,5,5-Pentafluoropent-1-yne involves several steps that require precise control over reaction conditions. One common approach involves the reaction of 1-pentyne with a fluorinating agent such as Selectfluor or N-fluoro-N-methylpyridinium triflate (FMP). The resulting product is then purified using techniques such as distillation or chromatography to ensure high purity. The ability to produce 4,4,5,5,5-Pentafluoropent-1-yne on a large scale is crucial for its widespread application in industrial settings.

Recent advancements in computational chemistry have also contributed to our understanding of 4,4,5,5,5-Pentafluoropent-1-yne. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns. These studies have helped researchers predict the behavior of 4,4，5，5，5-Pentafluoropent-1-yne in various chemical reactions and have guided the design of new synthetic pathways. For example, density functional theory (DFT) calculations have shown that the presence of multiple fluorine atoms significantly lowers the LUMO energy level of 4，4，5，5，5-Pentafluoropent-1-yne, making it more reactive towards nucleophilic attack.

In conclusion, 4，4，5，5，5-Pentafluoropent-1-yne (CAS No. 2229345-13-3) is a highly versatile compound with a wide range of potential applications in materials science and pharmaceuticals. Its unique combination of a terminal alkyne group and multiple fluorine atoms provides it with enhanced stability and reactivity compared to non-fluorinated analogs. Ongoing research continues to explore new ways to utilize this compound in various fields, making it an exciting area of study for chemists and materials scientists alike.